Cas no 2172262-03-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2172262-03-0
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 6547323
• PubChem ID: 165574390
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid
• 2172262-03-0
• EN300-1535894
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-3-methoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H24N2O7/c1-33-26(24(30)31)11-12-28(15-26)23(29)22-21(10-13-34-22)27-25(32)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,13,20H,11-12,14-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： BHUCGZJSEZXZST-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2172262-03-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2172262-03-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and furan, with additional functional groups that enhance its biological activity and potential therapeutic applications.

The structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid is characterized by a central pyrrolidine ring, which is substituted with a methoxy group at the C3 position. The carboxylic acid group at the C3 position of the pyrrolidine ring is conjugated with a furan ring, which itself is substituted with a carbonyl group. The amino group on the furan ring is protected by a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis to prevent premature reactions and ensure controlled synthesis.

The presence of the Fmoc protecting group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid makes it particularly useful in solid-phase peptide synthesis (SPPS). The Fmoc group can be selectively removed under mild conditions, allowing for the sequential addition of amino acids to form peptides. This property has made the compound an essential building block in the synthesis of complex peptides and peptidomimetics, which are increasingly important in drug discovery and development.

Recent studies have highlighted the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. This suggests that 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methoxypyrrolidine-3-carboxylic acid and its derivatives could be developed into novel anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the potential of 1-3-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino} furan - 2 - carbonyl - 3 - methoxy pyrrolidine - 3 - carboxylic acid as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. The study found that this compound effectively inhibits the interaction between specific proteins involved in cancer progression, suggesting its potential as an anticancer agent. Further research is ongoing to optimize the structure and improve its pharmacological properties.

The synthetic route for 1-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino} furan - 2 - carbonyl - 3 - methoxy pyrrolidine - 3 - carboxylic acid involves several steps, including the formation of the pyrrolidine ring, introduction of the methoxy group, and coupling with the furan ring. The Fmoc protection step is crucial for ensuring that the amino group remains inactive during these synthetic steps. Once synthesized, the compound can be further modified to explore its biological activity and potential therapeutic applications.

The stability and solubility of 1-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino} furan - 2 - carbonyl - 3 - methoxy pyrrolidine - 3 - carboxylic acid are also important considerations for its use in pharmaceutical research. Studies have shown that this compound exhibits good stability under various conditions, including pH changes and temperature variations. Its solubility can be enhanced through various techniques, such as salt formation or co-solvent systems, making it suitable for both in vitro and in vivo studies.

In conclusion, 1-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino} furan - 2 - carbonyl - 3 - methoxy pyrrolidine - 3 - carboxylic acid (CAS No. 2172262-03-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an excellent candidate for developing novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use.